Cas no 1028018-36-1 (1-isothiocyanato-1-methylcyclopropane)

• Product Name: 1-isothiocyanato-1-methylcyclopropane
• CAS No: 1028018-36-1
• MF: C₅H₇NS
• MW: 113.180779695511
• MDL: MFCD02684164
• CID: 4568600
• PubChem ID: 55219589
• Update Time: 2023-04-06

1-isothiocyanato-1-methylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-isothiocyanato-1-methylcyclopropane

• MDL： MFCD02684164
• Inchi： 1S/C5H7NS/c1-5(2-3-5)6-4-7/h2-3H2,1H3
• InChI Key： IXYSVTWPQJMXGP-UHFFFAOYSA-N
• SMILES： C1(N=C=S)(C)CC1

Computed Properties

• Exact Mass: 113.02992g/mol
• Monoisotopic Mass: 113.02992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 113.18g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 44.4Ų